2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride involves the reaction of 2-methyl-1-propanamine with thiomorpholine and subsequent conversion of the resulting product to the dihydrochloride salt.", "Starting Materials": [ "2-methyl-1-propanamine", "thiomorpholine", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 2-methyl-1-propanamine is reacted with thiomorpholine in diethyl ether to form 2-methyl-1-(thiomorpholin-4-yl)propan-2-amine.", "Step 2: The product from step 1 is dissolved in hydrochloric acid and the dihydrochloride salt is formed by addition of excess hydrochloric acid.", "Step 3: The dihydrochloride salt is isolated by filtration and washing with diethyl ether." ] } | |
CAS RN |
2648945-69-9 |
Molecular Formula |
C8H20Cl2N2S |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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